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Compound of Interest

Compound Name: 4-Chloro-2,6-difluorophenol

Cat. No.: B176277 Get Quote

CAS Number: 164790-68-5

Disclaimer: This technical guide provides a comprehensive overview of 4-Chloro-2,6-
difluorophenol. It is important to note that publicly available, peer-reviewed experimental data

for this specific compound is limited. Therefore, some sections of this guide, particularly

concerning detailed experimental protocols and spectroscopic analysis, are based on

established chemical principles and data from structurally related compounds. This information

is intended for research and development purposes and should be used with the understanding

that it serves as a predictive and comparative resource.

Introduction
4-Chloro-2,6-difluorophenol is a halogenated aromatic compound of interest to researchers

and scientists in drug development and chemical synthesis. Its structure, featuring a phenol

ring substituted with a chlorine atom and two fluorine atoms, suggests potential applications as

a building block in the synthesis of more complex molecules, including pharmaceutical

intermediates and agrochemicals. The presence of fluorine atoms can significantly alter the

physicochemical and biological properties of a molecule, often enhancing metabolic stability,

binding affinity, and lipophilicity.

Physicochemical Properties
The fundamental physicochemical properties of 4-Chloro-2,6-difluorophenol are summarized

in the table below. These properties are crucial for understanding its behavior in chemical
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reactions and biological systems.

Property Value Source

CAS Number 164790-68-5 [1]

Molecular Formula C₆H₃ClF₂O [1]

Molecular Weight 164.54 g/mol [1]

Appearance White crystalline solid Internal Prediction

Melting Point 54 - 56 °C Internal Prediction

Odor Phenolic Internal Prediction

Synthesis
A specific, detailed experimental protocol for the synthesis of 4-Chloro-2,6-difluorophenol is
not readily available in the published literature. However, a plausible synthetic route can be

proposed based on well-established reactions for the synthesis of substituted phenols, such as

the diazotization of an aniline precursor. A likely precursor for this synthesis would be 4-chloro-

2,6-difluoroaniline.

Proposed Experimental Protocol: Synthesis of 4-Chloro-
2,6-difluorophenol via Diazotization
Materials:

4-chloro-2,6-difluoroaniline

Concentrated sulfuric acid (H₂SO₄)

Sodium nitrite (NaNO₂)

Water (H₂O)

Ice

Copper(II) sulfate (CuSO₄) (optional, for Sandmeyer-type reaction)
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Diethyl ether or other suitable organic solvent for extraction

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄) for drying

Standard laboratory glassware and equipment (beakers, flasks, dropping funnel, condenser,

magnetic stirrer, heating mantle, rotary evaporator)

Methodology:

Diazotization:

In a flask equipped with a magnetic stirrer and a dropping funnel, dissolve a known

quantity of 4-chloro-2,6-difluoroaniline in a mixture of concentrated sulfuric acid and water,

cooled in an ice bath to 0-5 °C.

Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the aniline solution

while maintaining the temperature between 0 and 5 °C. The addition should be controlled

to prevent the temperature from rising.

Stir the mixture for an additional 30 minutes at this temperature to ensure the complete

formation of the diazonium salt.

Hydrolysis of the Diazonium Salt:

In a separate flask, bring a volume of water to a boil.

Slowly and carefully add the cold diazonium salt solution to the boiling water. Vigorous

evolution of nitrogen gas will be observed.

The resulting phenol will steam distill. Collect the distillate, which will be an aqueous

solution/suspension of 4-Chloro-2,6-difluorophenol.

Work-up and Purification:

Extract the collected distillate with diethyl ether or another suitable organic solvent.

Combine the organic extracts and wash them with a saturated sodium bicarbonate

solution to remove any acidic impurities, followed by a wash with brine.
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Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent and concentrate the filtrate using a rotary evaporator to

obtain the crude 4-Chloro-2,6-difluorophenol.

Further purification can be achieved by recrystallization from a suitable solvent or by

column chromatography.

The following diagram illustrates the proposed synthetic workflow.
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Synthesis of 4-Chloro-2,6-difluorophenol

4-chloro-2,6-difluoroaniline

Diazotization
(NaNO2, H2SO4, 0-5 °C)

Step 1

4-Chloro-2,6-difluorobenzenediazonium salt

Hydrolysis
(H2O, heat)

Step 2

Crude 4-Chloro-2,6-difluorophenol

Purification
(Extraction, Recrystallization/Chromatography)

Step 3

Pure 4-Chloro-2,6-difluorophenol
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Spectroscopic Analysis Workflow

Purified Compound

NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy Mass Spectrometry

Structural Elucidation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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